2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide

• IUPAC Name: 2-[4-[[(4-ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C16H25N3O3/c1-2-19-7-8-21-15(11-19)10-18-9-13-3-5-14(6-4-13)22-12-16(17)20/h3-6,15,18H,2,7-12H2,1H3,(H2,17,20)
• InChI Key: MKRSGMUTJXTBOM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(C1)CNCC2=CC=C(C=C2)OCC(=O)N
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol

Description

2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic neuropathic pain. It was first discovered by scientists at Spinifex Pharmaceuticals and is currently undergoing clinical trials to assess its efficacy and safety.

Mechanism of Action

2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide works by selectively blocking the action of the angiotensin II type 2 receptor (AT2R) in the peripheral nervous system. This receptor is known to be involved in the development and maintenance of chronic pain, and by inhibiting its activity, 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide is able to reduce pain signals sent to the brain.
Biochemical and Physiological Effects
In addition to its pain-relieving effects, 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide has also been shown to have other biochemical and physiological effects. Animal studies have suggested that 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide may have anti-inflammatory properties and could potentially be useful in the treatment of other inflammatory conditions. 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide has also been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials to date.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide in lab experiments include its selectivity for the AT2R, its ability to reduce pain without causing sedation or motor impairment, and its potential anti-inflammatory effects. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide. One area of interest is the development of combination therapies that may enhance its efficacy. Another potential direction is the investigation of its potential use in other chronic pain conditions, such as diabetic neuropathy. Additionally, further studies are needed to fully understand its safety profile and potential long-term effects.

Synthesis Methods

The synthesis of 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide involves several steps, starting with the reaction of 4-(bromomethyl)phenol with 2-(2-aminoethoxy)ethylamine to form 4-(2-(2-(2-aminoethoxy)ethoxy)ethyl)phenol. This intermediate is then reacted with 4-(2-chloroethyl)morpholine to form the final product, 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide.

Scientific Research Applications

2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide has been the subject of numerous preclinical and clinical studies to evaluate its potential as a treatment for chronic neuropathic pain. In animal models, 2-[4-[[(4-Ethylmorpholin-2-yl)methylamino]methyl]phenoxy]acetamide has been shown to reduce pain behaviors without causing sedation or motor impairment. Clinical trials have also demonstrated promising results, with significant reductions in pain reported by patients with post-herpetic neuralgia and chemotherapy-induced neuropathy.